2-[(pyridin-3-yl)amino]pyridine-4-carbonitrile

• IUPAC Name: 2-(pyridin-3-ylamino)pyridine-4-carbonitrile
• InChI: InChI=1S/C11H8N4/c12-7-9-3-5-14-11(6-9)15-10-2-1-4-13-8-10/h1-6,8H,(H,14,15)
• InChI Key: CIKAYJJSEJIGHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC2=NC=CC(=C2)C#N
• Molecular Formula: C11H8N4
• Molecular Weight: 196.21 g/mol

Description

Typically, the description of a chemical compound includes its IUPAC name, common names, and structural formula. It may also include the class of compounds it belongs to and its applications or uses in various fields.

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions for the reaction.

Molecular Structure Analysis

This involves the study of the compound’s molecular geometry, bond lengths and angles, and conformational analysis. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, optical activity, and spectral properties (IR, UV-Vis, NMR, MS). It may also include computational studies of the compound’s properties.

Scientific Research Applications

2-[(pyridin-3-yl)amino]pyridine-4-carbonitrile has been widely used in scientific research due to its diverse biological activities. For example, it has been used in the synthesis of various drugs, such as antifungal, anti-inflammatory, and anticancer agents. It has also been used in the synthesis of organic compounds, such as polymers, surfactants, and catalysts. In addition, this compound has been used in biochemical research, such as in the study of enzyme inhibition and protein-protein interactions.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazopyridines, have been known to interact with various cellular targets, including gaba a receptors, proton pump inhibitors, aromatase inhibitors, and nsaids .

Mode of Action

It’s worth noting that similar compounds, like imidazopyridines, have been shown to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Biochemical Pathways

Related compounds have been found to impact a variety of cellular pathways, including those involved in the regulation of cancerous cells and components of the immune system .

Pharmacokinetics

Similar compounds have been studied for their potential applications in various fields, including medicine, agriculture, and industry.

Result of Action

Compounds with similar structures have been known to exhibit a wide range of pharmacological properties, including anti-inflammatory, anti-tumor, and other activities .

Action Environment

It’s worth noting that the performance of similar compounds as fluorescent molecular sensors for monitoring photopolymerization processes has been studied .

Advantages and Limitations for Lab Experiments

The use of 2-[(pyridin-3-yl)amino]pyridine-4-carbonitrile in laboratory experiments has many advantages. For example, it is relatively inexpensive and easy to synthesize. In addition, it is highly soluble in water and other organic solvents, making it easy to use in a variety of laboratory experiments. However, there are also some limitations to the use of this compound in laboratory experiments. For example, it can be toxic to some organisms, and it can have a negative effect on the environment if not handled properly.

Future Directions

The potential applications of 2-[(pyridin-3-yl)amino]pyridine-4-carbonitrile are numerous and varied. For example, it could be used in the development of new drugs, such as anti-inflammatory and anticancer agents. In addition, it could be used in the synthesis of organic compounds, such as polymers, surfactants, and catalysts. Furthermore, it could be used in the study of enzyme inhibition and protein-protein interactions. Finally, it could be used in the study of the biochemical and physiological effects of this compound on organisms.

Synthesis Methods

2-[(pyridin-3-yl)amino]pyridine-4-carbonitrile can be synthesized in various ways, depending on the purpose of the synthesis. For example, it can be synthesized through a condensation reaction of 4-amino-3-chloropyridine with ethyl acetoacetate, followed by a reaction with potassium carbonate. It can also be synthesized through a reaction of 4-amino-3-chloropyridine with ethyl cyanoacetate and then treated with sodium bicarbonate.

Safety and Hazards

This involves detailing the safety precautions needed when handling the compound, its toxicity levels, and its environmental impact.